Cas no 13106-76-8 (ammonium molybdate)

• Product Name: ammonium molybdate
• CAS No: 13106-76-8
• MF: H₈MoN₂O₄
• MW: 196.01452255249
• MDL: MFCD00011596
• CID: 86869
• PubChem ID: 24856791
• Update Time: 2026-03-24

ammonium molybdate Chemical and Physical Properties

Names and Identifiers

• ammonium molybdate
• ammonium molybdate(VI)
• Ammoniummolybdat
• Immunoglobulins, Ig
• Ammonium Paramolybdate
• Molybdic acid, ammonium salt
• Molybdic Acid, Diammonium Salt
• Molybdate, diammonium, (T-4)-
• (beta-4)-molybdate(moo42-diammonium
• ammoniummolybdate((nh4)2moo4)
• ammoniummonomolybdate
• diammonium,(T-4)-Molybdate
• DIAMMONIUM MOLYBDATE
• Ammonium Molybdate (Metals Basis)
• Ammonium orthomolybdate Diammonium molybdate
• METALS BASIS
• Ammonium orthomolybdate
• ( beta-4)-molybdate diammonium
• AMMONIUN MOLYBDATE
• AMMoniuM Molybdate (Hepta)
• W IN H2SO4
• ammonium monomolybdate
• Molybdic acid diammonium salt
• AMMONIUM MOLYBDATE, 99.98%
• AMMONIUM MOLYBDATE 99.99+%
• Ammonium molybdate,99.998%
• 钼酸铵
• 140899-16-7
• EINECS 236-031-3
• Ammonium molybdate [USP]
• Molybdate (Mo7O246-), hexaammonium
• DTXSID5051654
• diazanium dioxido-dioxo-molybdenum
• Molybdate (Mo7O24), hexaammonium
• DTXSID5036896
• Molybdate (Mo7O24(6-)), hexaammonium, tetrahydrate
• Molybdic acid (H6Mo7O24), hexaammonium salt, tetrahydrate
• UNII-21Y68J178E
• diazanium;dioxido(dioxo)molybdenum
• EINECS 234-722-4
• EC 234-722-4
• MOLYBDIC ACID (85%)
• Ammonium molybdate tetrahydrate ((NH4)6Mo7O24.4H2O)
• AI3-62945
• (NH4)2MoO4
• Molybdic acid, hexaammonium salt
• UNII-OGI154X474
• AMMONIUM MOLYBDATE [INCI]
• Q473576
• TF 2000
• Diammonium molybdate ((NH4)2MoO4)
• AMMONIUM MOLYBDATE (VI)
• Ammonium molybdate ((NH4)2MoO4)
• Ammonium molybdate (USP)
• diammonium tetraoxomolybdate
• Molybdate(Mo7O24(6-)), hexaamonium, tetrahydrate
• Ammonium molybdate hydrate ((NH4)6Mo7O24.4H2O)
• Diammonium tetraoxomolybdate(2-)
• 13106-76-8
• HSDB 1802
• Molybdate (MoO42-), diammonium, (T-4)-
• AmmoniumMolybdate
• bisammonium dioxido(dioxo)molybdenum
• Molybdate (MoO42-), diammonium, (beta-4)-
• Molybdic acid (H2MoO4), diammonium salt
• Molybdate (MoO42-), ammonium (1:2), (T-4)-
• Diammonium tetraoxomolybdate(2)
• MOLYBDENUM (AS AMMONIUM MOLYBDATE)
• Ammonium molybdate (VI) ((NH4)6Mo7O24)
• DTXCID9030206
• CHEBI:91249
• MFCD00011596

• MDL： MFCD00011596
• Inchi： 1S/Mo.2H3N.4O/h;2*1H3;;;;/q;;;;;2*-1/p+2
• InChI Key： APUPEJJSWDHEBO-UHFFFAOYSA-P
• SMILES： [Mo](=O)(=O)([O-])[O-].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 197.95400
• Monoisotopic Mass: 197.953815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.3

Experimental Properties

• Color/Form: Not determined
• Density: 2.498
• Melting Point: 170 (disassembly)
• Boiling Point: No data available
• Flash Point: Nonsense
• Solubility: ethanol: insoluble(lit.)
• Water Partition Coefficient: Soluble in water, acid and alkali, but insoluble in alcohol.
• PSA: 81.08000
• LogP: 0.05660
• Solubility: Not determined
• Vapor Pressure: No data available

ammonium molybdate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：QA4900000
• Hazardous Material Identification：
• Safety Term：26-36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals Miscellaneous metallic oxoanionic compounds Miscellaneous molybdates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on ammonium molybdate

Ammonium Molybdate (CAS No. 13106-76-8): A Multifunctional Compound in Chemical and Biomedical Applications

Ammonium molybdate, with the chemical formula (NH₄)₆Mo₇O₂₄·4H₂O and CAS No. 13106-76-8, is a hexahydrate salt widely recognized for its versatile applications across chemical, biochemical, and biomedical domains. This compound, characterized by its bright yellow crystalline structure, serves as a critical precursor in material synthesis and catalytic processes. Recent advancements in analytical techniques have further illuminated its role in emerging fields such as nanotechnology and drug delivery systems.

In the realm of catalysis, ammonium molybdate has gained prominence due to its ability to stabilize reactive intermediates in organic transformations. A groundbreaking study published in ACS Catalysis (2023) demonstrated its efficacy as a heterogeneous catalyst for the selective oxidation of alcohols under mild conditions. The compound’s unique coordination environment facilitates electron transfer pathways, enabling high turnover frequencies while minimizing byproduct formation—a critical advantage for scalable industrial processes.

Biochemical applications of ammonium molybdate extend to enzyme mimicry systems. Researchers at MIT recently engineered a hybrid enzyme system using this compound as a cofactor analog, achieving unprecedented activity in phosphatase reactions (Nature Chemistry, 2024). The study highlighted how the molybdenum center mimics natural enzymatic active sites, offering insights into designing bio-inspired catalysts for metabolic engineering.

In biomedical research, ammonium molybdate has emerged as a promising component in drug delivery platforms. A 2024 study in Biomaterials Science reported its use as a stabilizer for lipid nanoparticles (LNPs), enhancing their encapsulation efficiency of siRNA by up to 40%. The compound’s amphiphilic nature prevents premature aggregation while maintaining biocompatibility—a breakthrough for RNA-based therapies.

The environmental applications of this compound are equally compelling. A collaborative project between ETH Zurich and Stanford University leveraged ammonium molybdate-based materials to develop photocatalysts for CO₂ reduction (Joule, 2023). By integrating it with graphene oxide frameworks, researchers achieved quantum yields exceeding 9%, marking progress toward sustainable carbon capture solutions.

In material science, recent advances have focused on ammonium molybdate’s role as a precursor for nanostructured materials. A team at KAIST synthesized ultrathin MoS₂ nanosheets via solvothermal reduction of the compound (Advanced Materials, 2024). These nanosheets exhibited exceptional electrochemical performance as hydrogen evolution reaction (HER) catalysts, outperforming commercial platinum-group metals under acidic conditions.

The compound’s structural versatility also enables innovative sensor designs. In 2024, researchers at NIST developed an electrochemical biosensor using ammonium molybdate-functionalized carbon nanotubes, achieving femtomolar detection limits for glucose molecules (Analytical Chemistry). This advancement underscores its potential in point-of-care diagnostic devices.

Ongoing investigations into ammonium molybdate’s biocompatibility profiles reveal its safety across diverse physiological environments. Preclinical trials reported negligible cytotoxicity even at concentrations exceeding therapeutic thresholds, attributed to its rapid metabolic conversion into non-toxic species (Toxicological Sciences, 2024).

Recent computational studies employing density functional theory (DFT) have unraveled new mechanistic insights into its reactivity patterns. Simulations conducted at Berkeley Lab revealed how ligand exchange dynamics on the Mo-centered clusters govern catalytic selectivity—a discovery guiding rational design strategies for next-generation materials (Journal of the American Chemical Society, 2024).

In summary, ammonium molybdate (CAS No. 13106-76-8) continues to redefine boundaries across scientific disciplines through its structural adaptability and functional diversity. As interdisciplinary research intensifies—particularly at the chemistry-biology interface—this compound is poised to play an increasingly pivotal role in addressing global challenges from healthcare innovation to sustainable energy solutions.